3-[2-(hydroxymethyl)phenyl]quinolin-2(1H)-one

• IUPAC Name: 3-[2-(hydroxymethyl)phenyl]-1H-quinolin-2-one
• InChI: InChI=1S/C16H13NO2/c18-10-12-6-1-3-7-13(12)14-9-11-5-2-4-8-15(11)17-16(14)19/h1-9,18H,10H2,(H,17,19)
• InChI Key: SVPCDQKHPYQFJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)N2)C3=CC=CC=C3CO
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol

Description

This compound belongs to a broader class of chemical compounds known for their potential in various applications, including medicinal chemistry. Quinolin-2(1H)-one derivatives have attracted significant attention due to their diverse pharmacological properties and roles in chemical synthesis.

Synthesis Analysis

The synthesis of quinolin-2(1H)-one derivatives involves various strategies, including chemoenzymatic approaches and reactions utilizing specific substrates and catalysts to achieve high yields and enantiomeric purity. For instance, the use of Candida antarctica B and Candida rugosa Lipases has been reported for the resolution and evaluation of antitumor activity of related compounds, indicating the compound's potential in medicinal applications (Nagarapu, Gaikwad, Bantu, & Manikonda, 2011).

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic methods to ascertain the compound's configuration. For 3-[2-(hydroxymethyl)phenyl]quinolin-2(1H)-one, structural elucidation can be achieved through techniques such as NMR, IR, and mass spectrometry, providing insights into its molecular framework and functional groups.

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including Passerini and Ugi-type reactions, demonstrating their versatility as carbonyl and acid surrogates (Madhu, Jetti, Narsaiah, & Punna, 2022). The presence of specific functional groups allows for diverse reactions, contributing to their broad utility in synthetic chemistry.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are essential for understanding the compound's behavior in different environments and for its formulation in applications. These properties are determined through empirical studies and contribute to the compound's characterization.

Chemical Properties Analysis

Chemical properties, such as acidity, basicity, reactivity with other chemical entities, and stability under various conditions, are critical for the compound's application in synthesis and potential therapeutic uses. The chemical behavior of 3-[2-(hydroxymethyl)phenyl]quinolin-2(1H)-one derivatives under different conditions can offer valuable insights into their functionality and application scope.